1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene

• CAS: 62248-45-7

Core Science & Biosynthesis

Physical and chemical properties of 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene

An In-depth Technical Guide to the Synthesis, Characterization, and Properties of 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene

Introduction: Situating a Novel Diaryl Sulfide in Medicinal Chemistry

The diaryl sulfide scaffold is a cornerstone in modern medicinal chemistry, present in a wide array of therapeutic agents ranging from anticancer drugs to antidepressants.[1][2] Its prevalence is due to its unique structural and electronic properties, which allow it to act as a stable, non-planar linker that can influence molecular conformation and metabolic stability. This guide focuses on a specific, less-documented member of this class: 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene .

Given the limited availability of direct experimental data for this compound in public literature, this document adopts the perspective of a senior scientist tasked with its initial synthesis and characterization. We will proceed from first principles, outlining a robust synthetic strategy, detailing industry-standard protocols for characterization, predicting key physicochemical properties based on its structural motifs, and discussing its potential reactivity and applications in a drug discovery context. This guide is designed for researchers, scientists, and drug development professionals who are tasked with evaluating and developing novel chemical entities.

Section 1: Molecular Identity and Structural Analysis

Before any experimental work can commence, a thorough understanding of the molecule's basic identity is paramount.

Chemical Identity:

• IUPAC Name: 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene

• Common Synonyms: 4-tert-Butylphenyl 4-nitrophenyl sulfide

• Molecular Formula: C₁₆H₁₇NO₂S

• Molecular Weight: 287.38 g/mol

Predicted Physicochemical Properties

The following table summarizes key physicochemical properties predicted through computational models and analysis of analogous structures. These values serve as essential starting points for experimental design, such as selecting appropriate solvent systems for reactions, purification, and analytical testing.

Property	Predicted Value / Range	Significance in Drug Development
Molecular Weight	287.38 g/mol	Compliant with Lipinski's Rule of Five (<500 Da), suggesting potential for good oral bioavailability.
LogP (Octanol/Water)	~5.5	Indicates high lipophilicity, suggesting good membrane permeability but potentially poor aqueous solubility.[3]
Polar Surface Area (PSA)	~71.12 Ų	The nitro and sulfide groups contribute to a moderate PSA, influencing solubility and membrane transport.
Melting Point	Solid at room temp.	The specific melting point is a critical indicator of purity after synthesis.[4]
Aqueous Solubility	Poorly soluble	Expected due to high LogP.[5] This is a key challenge to address in formulation.

Structural Breakdown

The molecule is composed of two key fragments linked by a sulfide bridge. Understanding this structure is key to predicting its chemical behavior.

Caption: Structural decomposition of the target molecule into its core functional moieties.

Section 2: Proposed Synthesis and Characterization Workflow

The most logical and widely employed method for constructing diaryl sulfides is through a Nucleophilic Aromatic Substitution (SₙAr) reaction.[6][7][8] This approach is particularly effective here because the electron-withdrawing nitro group strongly activates the aromatic ring towards nucleophilic attack.

Synthetic Strategy: SₙAr Reaction

The proposed synthesis involves the reaction of 4-tert-butylthiophenol with 1-fluoro-4-nitrobenzene. A fluoride leaving group is preferred due to its high electronegativity, which enhances the rate of SₙAr reactions.

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• 6. Displacement of aromatic nitro groups by anionic sulfur nucleophiles: reactivity of aryl disulfide and thiolate ions towards dinitrobenzenes in N,N-dimethylacetamide - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
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• 8. Synthesis of Asymmetric Diaryl Sulfides by SNAr Reaction of Subst...: Ingenta Connect [ingentaconnect.com]

Reactivity Profile and Synthetic Utility of 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene

Target Audience: Researchers, synthetic chemists, and drug development professionals. Content Focus: Mechanistic causality, orthogonal reactivity, and validated synthetic protocols.

Executive Summary

The compound 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene (often referred to as 4-tert-butylphenyl 4-nitrophenyl sulfide) represents a highly versatile "push-pull" diaryl sulfide scaffold. Its architecture features an electron-rich tert-butylphenyl moiety bridged via a sulfur atom to an electron-deficient nitrophenyl ring. This pronounced electronic asymmetry dictates a highly predictable and orthogonal reactivity profile, making it a privileged building block in the synthesis of complex pharmaceuticals, nonlinear optical materials, and advanced polymers.

This whitepaper dissects the core reactivity nodes of this molecule—sulfur oxidation, chemoselective nitro reduction, and transition-metal-catalyzed C–S bond cleavage—providing mechanistic rationale and self-validating experimental protocols.

Electronic Architecture & Reactivity Paradigm

The reactivity of 1-tert-butyl-4-[(4-nitrophenyl)sulfanyl]benzene is governed by the opposing electronic effects of its substituents. The bulky tert-butyl group exerts a strong positive inductive (+I) effect, enriching the electron density of its respective aromatic ring. Conversely, the nitro group exerts powerful electron-withdrawing (-I, -M) effects, severely depleting electron density on the adjacent ring. The bridging sulfur atom acts as an electronic conduit, though its lone pairs are partially delocalized into the nitrophenyl system.

This architecture enables three divergent synthetic pathways:

• Electrophilic Oxidation at Sulfur: The sulfur center remains sufficiently nucleophilic to undergo controlled oxidation to the sulfoxide or sulfone.

• Chemoselective Reduction: The highly polarized nitro group can be reduced to an aniline derivative, provided catalyst poisoning by the thioether is mitigated.

• Regioselective C–S Cleavage: The electron-withdrawing nitro group lowers the lowest unoccupied molecular orbital (LUMO) of the adjacent C–S bond, priming it for oxidative addition by low-valent transition metals.

Caption: Divergent synthetic pathways for 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene.

Orthogonal Functionalization: Oxidation Pathways

The oxidation of the thioether linkage must be carefully controlled to prevent over-oxidation when the sulfoxide is desired, or to ensure complete conversion when the sulfone is the target. The presence of the electron-withdrawing nitro group slightly decreases the nucleophilicity of the sulfur compared to symmetric electron-rich diaryl sulfides, necessitating slightly more vigorous conditions or longer reaction times[1].

Recent advancements favor electrochemical oxidation over traditional chemical oxidants (like mCPBA or H2O2) due to superior chemoselectivity and the elimination of hazardous peroxide waste. In electrochemical setups, water acts as the benign oxygen source, and the oxidation state is strictly controlled by the applied current density[1].

Table 1: Oxidation Selectivity & Causality

Target Compound	Reagent/Method	Conditions	Yield	Causality / Mechanistic Notes
Sulfoxide	mCPBA	1.0 eq, CH2Cl2, 0°C	~85%	Strict stoichiometric control and low temperature prevent the second oxidation event.
Sulfoxide	Electrochemical	5 mA, DMF/H2O, 10 h	~76%	Galvanostatic control (5 mA) selectively halts oxidation at the sulfoxide stage[1].
Sulfone	H2O2 / AcOH	Excess, 90°C	>90%	High thermal energy and excess oxidant drive full conversion to the thermodynamically stable sulfone[2].
Sulfone	Electrochemical	10–20 mA, MeOH, 10 h	~68%	Higher current density forces the second oxidation event; MeOH facilitates proton-coupled electron transfer[1].

Chemoselective Nitro Reduction & Poisoning Mitigation

Converting the nitro group to an amine yields 4-(4-tert-butylphenylsulfanyl)aniline, a highly valuable intermediate for pharmaceutical synthesis (analogous to precursors used in dapsone derivatives)[3].

The Catalyst Poisoning Challenge: Standard catalytic hydrogenation utilizing Palladium on Carbon (Pd/C) and H2 gas is generally ineffective for this substrate. The lone electron pairs on the bridging sulfur atom strongly and irreversibly coordinate to the active palladium surface sites, effectively "poisoning" the catalyst and halting the catalytic cycle.

To bypass this, synthetic chemists must utilize single-electron transfer (SET) reductions or transition-metal-free protocols[4]. The classical Béchamp reduction (Fe/NH4Cl) remains the industrial gold standard due to its scalability and complete tolerance of the thioether linkage.

Table 2: Nitro Reduction Methodologies

Method	Reagents	Chemoselectivity	Causality / Notes
Béchamp Reduction	Fe powder, NH4Cl, EtOH/H2O	Excellent	Fe acts as a mild SET agent. NH4Cl buffers the pH, preventing Fe(OH)3 passivation on the metal surface[4].
Metal-Free Reduction	B2(OH)4, 2,2'-bipyridine	Excellent	Modern alternative avoiding trace metal contamination in late-stage pharmaceutical intermediates[4].
Catalytic Hydrogenation	H2, Pd/C	Poor (<10% yield)	Sulfur lone pairs irreversibly coordinate to Pd, deactivating the catalyst.

Regioselective C–S Bond Activation

Historically, diaryl sulfides were considered inert, serving merely as stable linker groups. However, modern transition-metal catalysis has unlocked the C–S bond as a reactive electrophilic site for cross-coupling.

In 1-tert-butyl-4-[(4-nitrophenyl)sulfanyl]benzene, the C–S bond is highly asymmetric. The strong electron-withdrawing nature of the nitro group significantly polarizes the adjacent C(aryl)–S bond, lowering its activation energy for oxidative addition. When exposed to low-valent Nickel catalysts (e.g., Ni(0) complexes), the catalyst selectively inserts into the C(nitrophenyl)–S bond rather than the C(tert-butylphenyl)–S bond[5],[6]. This electronic bias allows the molecule to act as a selective arylating agent in complex cross-coupling cascades.

Validated Experimental Methodologies

The following protocols are designed as self-validating systems, incorporating specific observational cues to ensure reaction fidelity.

Protocol A: Chemoselective Reduction to 4-(4-tert-butylphenylsulfanyl)aniline

Caption: Workflow for the chemoselective reduction of the nitro group using Fe/NH4Cl.

Step-by-Step Procedure:

• Preparation: In a 250 mL round-bottom flask, dissolve 1-tert-butyl-4-[(4-nitrophenyl)sulfanyl]benzene (10.0 mmol) in a mixture of Ethanol (60 mL) and distilled water (15 mL).

• Activation: Add Ammonium Chloride (NH4Cl, 50.0 mmol). Causality: The mild acidity of NH4Cl is critical; it provides protons for the reduction without cleaving the thioether bond or over-etching the iron.

• Reduction: Add fine Iron powder (50.0 mmol) in three portions over 15 minutes to control the mild exotherm.

• Thermal Drive: Equip the flask with a reflux condenser and heat to 80°C. Self-Validation: The reaction mixture will transition from a bright yellow solution to a dark brown/black opaque suspension as Fe(0) is oxidized to iron oxides.

• Monitoring: After 2 hours, check reaction progress via TLC (Hexanes/EtOAc 3:1). The highly polar aniline product will have a significantly lower Rf value than the starting material.

• Workup (Critical Step): While still hot, filter the black suspension through a tightly packed pad of Celite. Causality: Iron oxide sludge causes severe, unbreakable emulsions during liquid-liquid extraction. Hot filtration ensures the product remains dissolved in the ethanol while trapping the microscopic iron particulates.

• Isolation: Concentrate the filtrate in vacuo to remove ethanol. Partition the aqueous residue between Ethyl Acetate (3 × 50 mL) and saturated NaHCO3. Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate to afford the pure aniline derivative.

Protocol B: Electrochemical Synthesis of the Sulfone Derivative

Step-by-Step Procedure:

• Cell Setup: Utilize an undivided electrochemical cell equipped with a graphite anode and a platinum plate cathode.

• Electrolyte Solution: Dissolve the diaryl sulfide (1.0 mmol) and supporting electrolyte tetra-n-butylammonium tetrafluoroborate (n-Bu4NBF4, 0.1 M) in Methanol (15 mL)[1].

• Electrolysis: Apply a constant current (galvanostatic mode) of 15 mA. Self-Validation: Monitor the cell voltage; a stable voltage indicates smooth electron transfer. A sudden spike (>10V) indicates electrode passivation.

• Reaction Time: Maintain electrolysis for 10 hours at room temperature.

• Workup: Evaporate the methanol under reduced pressure. Extract the residue with Dichloromethane and wash with water to remove the supporting electrolyte. Purify via flash column chromatography to isolate the sulfone.

References

• Synthesis and Antitumor Activity of Sulfur-Containing 9-Anilinoacridines ACS Publications[Link]

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• Substituted 4,4'-diaminodiphenyl sulfones and process of making same Google P

• Transition Metal-Free Difunctionalization of Sulfur Nucleophiles ChemRxiv[Link]

• Sulfoxide and Sulfone Synthesis via Electrochemical Oxidation of Sulfides The Journal of Organic Chemistry (ACS Publications)[Link]

• Nickel-Catalyzed C–S Coupling: Synthesis of Diaryl Sulfides Starting from Phenyldithiocarbamates and Iodobenzenes ResearchGate[Link]

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Molecular Weight and Exact Mass of 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene: A Comprehensive Technical Guide

Executive Summary

The functionalization of diaryl sulfides (thioethers) is a cornerstone in the development of novel pharmacophores and advanced organic materials. 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene is a highly specific, sterically tuned diaryl sulfide characterized by an electron-donating tert-butyl group on one aromatic ring and a strongly electron-withdrawing nitro group on the other. This push-pull electronic configuration makes it an excellent candidate for structure-activity relationship (SAR) studies and materials science applications.

This technical whitepaper provides an authoritative breakdown of the compound's physicochemical properties—specifically its molecular weight and exact mass—alongside field-proven synthetic methodologies and self-validating analytical protocols required for its characterization.

Physicochemical Profiling & Mass Spectrometry

In high-precision analytical chemistry, distinguishing between a compound's molecular weight and its exact mass is critical.

• Molecular Weight (287.38 g/mol ): Calculated using the standard atomic weights of elements, which account for the natural terrestrial abundance of all isotopes. This value is used for macroscopic laboratory measurements, such as calculating molarity or stoichiometric equivalents.

• Monoisotopic Exact Mass (287.0980 Da): Calculated using the mass of the single most abundant isotope for each element (e.g., 12 C = 12.00000, 1 H = 1.007825, 32 S = 31.972071)[1]. This is the fundamental metric utilized in High-Resolution Mass Spectrometry (HRMS) to verify molecular identity and rule out isobaric interferences.

Quantitative Data Summaries

Table 1: Core Physicochemical Properties

Property	Value	Computational / Theoretical Basis
Chemical Formula	C 16​ H 17​ NO 2​ S	Derived from structural connectivity
Molecular Weight	287.38 g/mol	Standard atomic weights (average isotopes)
Monoisotopic Exact Mass	287.0980 Da	Sum of most abundant exact isotopic masses
Target [M+H] + m/z	288.1053 Da	Exact Mass + Mass of a proton (1.0073 Da)
Heteroatom Count	4 (1 N, 2 O, 1 S)	Impacts ionization efficiency in ESI+

Table 2: Theoretical HRMS Isotopic Distribution (ESI+ Mode)

Isotope Peak	m/z[M+H] +	Relative Abundance (%)	Primary Isotopic Contributor
M	288.1053	100.0	12 C, 1 H, 14 N, 16 O, 32 S
M+1	289.1086	~18.5	13 C (Natural abundance ~1.1% per C atom)
M+2	290.1011	~4.5	34 S (Characteristic sulfur signature)

Analytical Workflow for Mass Verification

To empirically validate the exact mass, Electrospray Ionization (ESI) coupled with a Time-of-Flight (TOF) analyzer is the gold standard for diaryl sulfides[2]. The soft ionization technique prevents the fragmentation of the relatively labile C-S bond, ensuring the intact molecular ion is detected.

Figure 1: High-Resolution Mass Spectrometry (HRMS) analytical workflow for exact mass verification.

Synthetic Methodology & Mechanistic Causality

The most efficient and robust method to synthesize 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene is via a Nucleophilic Aromatic Substitution (S N​ Ar) . This reaction requires two primary precursors: 4-tert-butylbenzenethiol (the nucleophile) and 1-fluoro-4-nitrobenzene (the electrophile)[3].

Mechanistic Causality

• Base Selection (K 2​ CO 3​ ): Thiols are relatively acidic (pK a​ ~ 6.5). Potassium carbonate is a mild, insoluble inorganic base that effectively deprotonates the thiol to form the highly nucleophilic thiolate anion, without causing unwanted side reactions (like hydrolysis of the nitroarene).

• Solvent Selection (Anhydrous DMF): N,N-Dimethylformamide (DMF) is a polar aprotic solvent. It solvates the potassium cation ( K+ ) exceptionally well but leaves the bulky thiolate anion "naked" and highly reactive, drastically accelerating the S N​ Ar kinetics.

• Electrophile Activation: The nitro group (-NO 2​ ) on 1-fluoro-4-nitrobenzene is a powerful electron-withdrawing group. Positioned para to the fluorine leaving group, it stabilizes the anionic transition state (the Meisenheimer complex) via resonance, lowering the activation energy required for the nucleophilic attack.

Figure 2: Nucleophilic Aromatic Substitution (SNAr) pathway for the synthesis of the target diaryl sulfide.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Built-in checkpoints (TLC monitoring and mass error calculations) guarantee the fidelity of the final data.

Protocol A: S N​ Ar Synthesis Workflow

• Preparation: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add 1-fluoro-4-nitrobenzene (1.0 mmol, 141 mg) and anhydrous K 2​ CO 3​ (2.0 mmol, 276 mg).

• Solvation & Nucleophile Addition: Suspend the mixture in 5.0 mL of anhydrous DMF under an inert argon atmosphere. Slowly inject 4-tert-butylbenzenethiol (1.1 mmol, 183 mg) via syringe. Causality note: A slight excess of the thiol ensures complete consumption of the fluorobenzene.

• Reaction: Heat the mixture to 80°C using an oil bath. Stir vigorously for 4 hours.

• Validation Checkpoint 1 (TLC): Spot the reaction mixture against the starting materials on a silica gel TLC plate (Eluent: 9:1 Hexanes/Ethyl Acetate). The reaction is complete when the 1-fluoro-4-nitrobenzene spot disappears and a new, UV-active product spot emerges at a lower R f​ .

• Workup: Cool to room temperature. Quench with 20 mL of distilled water (to dissolve inorganic salts and DMF) and extract with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography to yield the pure diaryl sulfide.

Protocol B: HRMS Characterization & Exact Mass Validation

• Sample Prep: Dissolve 1.0 mg of the purified product in 1.0 mL of LC-MS grade Methanol to create a stock solution. Dilute 10 µL of the stock into 990 µL of a 50:50 Methanol/Water mixture containing 0.1% Formic Acid (to promote protonation).

• Instrument Parameters: Inject the sample into an ESI-Q-TOF mass spectrometer[2].

  • Capillary Voltage: 3.5 kV

  • Desolvation Temperature: 350°C

  • Acquisition Mode: Positive Ion Mode (ESI+)

• Validation Checkpoint 2 (Mass Error): Extract the ion chromatogram for the target [M+H] + peak. The observed m/z must be compared against the theoretical exact mass (288.1053 Da).

  • Self-Validation Formula: Mass Error (ppm) = [(Observed Mass - Theoretical Mass) / Theoretical Mass] x 1,000,000.

  • A successful synthesis and calibration will yield a mass error of < 5 ppm .

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• 2. scielo.br [scielo.br]
• 3. staff.ustc.edu.cn [staff.ustc.edu.cn]

Protocols & Analytical Methods

Application Notes and Protocols: Transition-Metal Catalysts for the Preparation of 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene

Introduction: The Significance of Diaryl Thioethers

Diaryl thioethers, also known as diaryl sulfides, are a critical structural motif in medicinal chemistry, materials science, and agricultural chemistry. The target molecule, 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene, serves as a quintessential example of this class, incorporating an electron-donating group (tert-butyl) on one aromatic ring and an electron-withdrawing group (nitro) on the other. This electronic asymmetry makes it a valuable intermediate for synthesizing more complex molecules. The formation of the C–S bond in these compounds is a cornerstone of modern organic synthesis, and transition-metal catalysis has emerged as the most powerful and versatile tool for this transformation, supplanting harsher, classical methods.[1][2]

This guide provides an in-depth analysis of the primary transition-metal-catalyzed methods for synthesizing 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene, focusing on palladium, copper, and nickel-based systems. It is designed for researchers and professionals, offering not just step-by-step protocols but also the underlying mechanistic principles to empower rational optimization and troubleshooting.

Part 1: Palladium-Catalyzed C–S Cross-Coupling (Buchwald-Hartwig Thiolation)

Palladium-catalyzed C–S cross-coupling, a variant of the celebrated Buchwald-Hartwig amination, is arguably the most reliable and widely used method for constructing diaryl thioether bonds.[3] Its success lies in the use of sophisticated phosphine ligands that stabilize the palladium catalyst, facilitate the key steps of the catalytic cycle, and promote high yields under relatively mild conditions.[4][5]

Causality and Mechanism

The catalytic cycle for the Buchwald-Hartwig C–S coupling is a well-established sequence of three primary steps: oxidative addition, thiolate coordination (transmetalation-like step), and reductive elimination.[6][7]

• Oxidative Addition: A low-valent Pd(0) complex, coordinated by phosphine ligands (L), reacts with the aryl halide (Ar-X). The palladium atom inserts itself into the C-X bond, forming a Pd(II) intermediate. This is often the rate-determining step.[8][9]

• Thiolate Coordination & Deprotonation: The thiol (Ar'-SH) is deprotonated by a base to form a more nucleophilic thiolate (Ar'-S⁻). This thiolate then displaces the halide on the Pd(II) complex.

• Reductive Elimination: The two organic fragments (Ar and SAr') on the Pd(II) center couple and are eliminated from the metal, forming the desired C–S bond and regenerating the active Pd(0) catalyst.[8]

The choice of ligand is paramount. Bulky, electron-rich phosphine ligands, such as biarylphosphines (e.g., XPhos) or ferrocene-based ligands (e.g., dppf, CyPF-tBu), are highly effective because they promote both the oxidative addition and the final reductive elimination step, preventing catalyst deactivation.[4][6][10]

Diagram: Palladium Catalytic Cycle

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• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
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• 10. Highly Efficient and Functional-Group-Tolerant Catalysts for the Palladium-Catalyzed Coupling of Aryl Chlorides with Thiols | The Hartwig Group [hartwig.cchem.berkeley.edu]

Application Notes and Protocols: Green Chemistry Approaches for the Synthesis of 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene

Introduction: The Imperative for Greener Synthesis

The diaryl sulfide scaffold is a privileged structural motif found in a multitude of pharmaceuticals, agrochemicals, and advanced materials.[1][2][3] The target molecule, 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene, serves as a valuable intermediate in organic synthesis due to its distinct electronic and structural properties derived from the electron-donating tert-butyl group and the electron-withdrawing nitro group. Traditionally, the synthesis of such compounds has relied on transition-metal-catalyzed cross-coupling reactions, which, despite their efficacy, often involve expensive and toxic catalysts, harsh reaction conditions, and the use of volatile organic solvents (VOCs).[1]

The principles of green chemistry call for a paradigm shift towards methodologies that are more sustainable, safer, and environmentally benign.[4][5] This involves designing processes that maximize atom economy, utilize safer solvents, reduce energy consumption, and avoid hazardous reagents and byproducts.[6] This guide provides detailed protocols for the synthesis of 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene using two distinct green chemistry approaches: a Microwave-Assisted Solvent-Free method and a Catalyst-Free reaction in a green solvent. These protocols are designed for researchers and professionals seeking to integrate sustainable practices into their synthetic workflows without compromising on efficiency or yield.

Overview of Green Strategies for C-S Cross-Coupling

The formation of the carbon-sulfur (C-S) bond is a cornerstone of organic synthesis. Green approaches to this transformation are diverse and focus on mitigating the environmental impact of traditional methods.

• Alternative Energy Sources: Microwave (MW) irradiation and sonochemistry offer significant advantages over conventional heating.[7][8] Microwaves provide rapid and uniform heating of the reaction mixture, leading to dramatic reductions in reaction time, increased yields, and often, cleaner reaction profiles.[9][10][11]

• Solvent-Free Reactions: Performing reactions in the absence of a solvent, often by grinding solid reactants or using a catalytic solid support, is a primary goal of green chemistry.[4][12] This approach eliminates solvent waste, simplifies product purification, and reduces the overall environmental footprint of the process.

• Benign Solvent Systems: When a solvent is necessary, the focus shifts to greener alternatives like water, polyethylene glycol (PEG), ionic liquids, or Dimethyl Sulfoxide (DMSO), which are less toxic and more sustainable than traditional chlorinated solvents or hydrocarbons.[13][14][15][16]

• Catalyst-Free Methodologies: The development of catalyst-free, and particularly metal-free, C-S bond-forming reactions is a significant advancement.[1][17][18][19] These reactions often proceed via nucleophilic aromatic substitution (SNAr), promoted by electron-withdrawing groups on the aryl halide, thus avoiding the cost, toxicity, and potential product contamination associated with heavy metal catalysts.

Featured Green Synthesis Protocols

Herein, we present two detailed protocols that exemplify the green chemistry principles discussed above.

Protocol 1: Microwave-Assisted, Solvent-Free Synthesis

Principle: This protocol leverages the efficiency of microwave heating combined with the environmental benefits of a solvent-free reaction. The direct absorption of microwave energy by the polar reactants accelerates the reaction rate significantly.[10] By grinding the solid reactants with a non-volatile base on a solid support like alumina, we create a high-concentration environment conducive to rapid product formation without the need for a solvent.

Reaction Scheme: 4-bromo-tert-butylbenzene + 4-nitrothiophenol ---(K₂CO₃/Al₂O₃, MW)---> 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene

dot

Caption: Workflow for Microwave-Assisted Synthesis.

Materials & Reagents:

• 4-bromo-tert-butylbenzene (1.0 mmol, 213 mg)

• 4-nitrothiophenol (1.0 mmol, 155 mg)

• Anhydrous Potassium Carbonate (K₂CO₃), finely ground (2.0 mmol, 276 mg)

• Neutral Alumina (Al₂O₃), activated (approx. 1 g)

• Microwave reactor vials (10 mL)

• Ethyl acetate

• Hexanes

• Mortar and pestle

Step-by-Step Protocol:

• Preparation of Reaction Mixture: In a clean, dry mortar, add potassium carbonate (276 mg) and alumina (1 g). Grind with a pestle for 2 minutes to ensure homogeneity.

• Add 4-nitrothiophenol (155 mg) and 4-bromo-tert-butylbenzene (213 mg) to the mortar.

• Grind the mixture thoroughly for 5-7 minutes until a fine, free-flowing, pale-yellow powder is obtained.

• Transfer the solid mixture into a 10 mL microwave reactor vial.

• Microwave Irradiation: Place the vial in the microwave reactor cavity. Set the reaction temperature to 120°C, the hold time to 10 minutes, and the power to 300 W with magnetic stirring.

• Reaction Monitoring: The progress of the reaction can be monitored by taking a small aliquot, dissolving it in ethyl acetate, and analyzing by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (9:1) mobile phase.

• Workup: After the reaction is complete, allow the vial to cool to room temperature.

• Add 10 mL of ethyl acetate to the vial and stir vigorously for 5 minutes to dissolve the organic product.

• Filter the mixture through a pad of celite to remove the alumina and potassium salts. Wash the solid residue with an additional 10 mL of ethyl acetate.

• Purification: Combine the organic filtrates and concentrate under reduced pressure. The resulting crude solid can be purified by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the pure product.

Protocol 2: Catalyst-Free Synthesis in a Green Solvent

Principle: This method relies on a classic SNAr mechanism, which is facilitated by the strongly electron-withdrawing nitro group on the thiophenol ring. By avoiding a metal catalyst, this protocol eliminates concerns about product contamination and reduces costs.[1][17] The use of Dimethyl Sulfoxide (DMSO), a highly polar, aprotic solvent with a low toxicity profile, allows the reaction to proceed at an elevated temperature, ensuring a reasonable reaction rate.[16]

Reaction Scheme: 1-chloro-4-tert-butylbenzene + 4-nitrothiophenol ---(K₂CO₃, DMSO)---> 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene

dot

Caption: Plausible SNAr Reaction Mechanism.

Materials & Reagents:

• 1-chloro-4-tert-butylbenzene (1.0 mmol, 171 mg)

• 4-nitrothiophenol (1.05 mmol, 163 mg)

• Anhydrous Potassium Carbonate (K₂CO₃) (2.0 mmol, 276 mg)

• Dimethyl Sulfoxide (DMSO), anhydrous (5 mL)

• Round-bottom flask (25 mL) with reflux condenser

• Deionized water

• Ethyl acetate

• Brine solution

Step-by-Step Protocol:

• Reaction Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-nitrothiophenol (163 mg) and anhydrous potassium carbonate (276 mg).

• Add anhydrous DMSO (5 mL) to the flask. Stir the mixture at room temperature for 15 minutes to allow for the formation of the thiolate salt.

• Add 1-chloro-4-tert-butylbenzene (171 mg) to the reaction mixture.

• Heating: Heat the reaction mixture to 120°C using an oil bath and maintain this temperature for 8-12 hours.

• Reaction Monitoring: Monitor the reaction's progress by TLC (hexane:ethyl acetate, 9:1). The starting materials should be consumed over time, with a new, less polar spot appearing for the product.

• Workup: Once the reaction is complete, cool the flask to room temperature.

• Pour the reaction mixture slowly into a beaker containing 50 mL of cold deionized water while stirring. A yellow precipitate of the crude product should form.

• Continue stirring for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration, washing the filter cake with 20 mL of deionized water, followed by 10 mL of cold hexanes.

• Purification: The crude product can be further purified by recrystallization from an ethanol/water mixture or by column chromatography as described in Protocol 1, if necessary.

Data Summary and Comparison

Parameter	Protocol 1: Microwave-Assisted, Solvent-Free	Protocol 2: Catalyst-Free in DMSO
Core Principle	Energy efficiency, waste reduction	Atom economy, avoidance of hazardous substances
Energy Source	Microwave Irradiation	Conventional Conductive Heating
Solvent	None (Solid-state on Alumina)	Dimethyl Sulfoxide (DMSO)
Catalyst	None	None
Typical Reaction Time	5-15 minutes	8-12 hours
Typical Temperature	120-140°C	120°C
Green Advantages	Extremely fast, no solvent waste, high energy efficiency.[9][10]	No metal catalyst, uses a greener solvent, simple setup.[16][17]
Potential Drawbacks	Requires specialized microwave equipment.	Longer reaction time, requires solvent removal/disposal.

Safety and Handling

• General Precautions: All manipulations should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and nitrile gloves.

• 4-nitrothiophenol: Toxic and has an unpleasant odor. Handle with care and avoid inhalation or skin contact.

• Aryl Halides: Can be irritating to the skin and eyes.

• Potassium Carbonate: A mild base; avoid creating dust.

• DMSO: Can enhance the absorption of other chemicals through the skin. Handle with caution.

• Microwave Reactor: Operate according to the manufacturer's instructions. Ensure vials are properly sealed to prevent pressure buildup.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	- Incomplete reaction.- Insufficient heating (Protocol 2).- Poor grinding/mixing (Protocol 1).- Reactants are degraded or impure.	- Increase reaction time or temperature.- Ensure thorough grinding for Protocol 1.- Check the purity of starting materials.
Formation of Side Products	- Overheating leading to decomposition.- Presence of moisture.- Formation of disulfide byproducts.	- Lower the reaction temperature.- Use anhydrous reagents and solvents.- Adjust stoichiometry; ensure the base is present to form the thiolate.
Difficulty in Purification	- Product co-elutes with starting material.- Product is insoluble during workup.	- Optimize the solvent system for column chromatography.- For Protocol 2, ensure the product fully precipitates before filtration.

Conclusion

The synthesis of 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene can be achieved efficiently through methods that align with the principles of green chemistry. The microwave-assisted solvent-free protocol offers a remarkably rapid and waste-free route, ideal for high-throughput synthesis and process intensification. The catalyst-free approach in DMSO provides a simple, cost-effective, and robust alternative that completely avoids transition metals. By adopting such methodologies, researchers and drug development professionals can significantly reduce the environmental impact of their synthetic activities while advancing the development of valuable chemical entities.

References

• Vertex AI Search, based on an article about odorless, catalyst-free synthesis of diaryl sulfides using K2S. [Source 1]
• Organic Chemistry Portal, detailing an eco-friendly coupling of diaryl disulfides and aryl iodides using PEG-400 as a solvent. [Source 2]
• Beilstein Journals, describing a visible light-mediated coupling of arenediazonium tetrafluorobor
• Green Chemistry (RSC Publishing), on C(sp2)
• RSC Publishing, on a metal-free photoredox method for C-S bond form
• Organic Chemistry Portal, on a visible-light-mediated synthesis of unsymmetrical diaryl sulfides in w
• ChemRxiv, discussing the metal-free arylation of thiols with diaryliodonium salts. [Source 7]
• MDPI, on the selective synthesis of symmetric diaryl sulfides
• PMC, on the construction of symmetrical diaryl sulfides using a supported Pd nanocatalyst and Na2S2O3 as a green sulfur source. [Source 9]
• Google Patents, describing a method for synthesizing symmetrical diaryl disulfide using elemental sulfur and arylboronic acid. [Source 10]
• MDPI, reviewing unconventional conditions like microwave irradiation for cross-coupling reactions. [Source 11]
• Bentham Science Publishers, on carbon-chalcogenide cross-coupling reactions in w
• Preprints.
• Semantic Scholar, reviewing green methodologies for various cross-coupling reactions, including the use of microwave irradi
• A research article on the benefits and applications of microwave-assisted organic synthesis as a green chemistry approach. [Source 15]
• Organic Chemistry Portal, on the solvent-selective synthesis of diaryl disulfides in aqueous DMSO. [Source 16]
• A review on greener organic syntheses under non-traditional conditions, including solvent-free reactions. [Source 17]
• ChemicalBook, providing a synthesis procedure for 1-tert-butyl-4-nitrobenzene. [Source 18]
• Jetir.Org, on green alternatives to traditional organic solvents, including solventless processes. [Source 19]
• World Journal of Pharmaceutical Research, detailing how microwave-assisted synthesis can lead to more rapid reactions with higher yields. [Source 20]
• Green Chemistry (RSC Publishing), on the use of greener solvents for solid-phase synthesis. [Source 21]
• IntechOpen, on the properties and applications of green solvents in organic synthesis. [Source 22]
• Organic Syntheses Procedure, providing a general protocol for rel
• MDPI, on microwave-assisted organic synthesis as an eco-friendly method of green chemistry. [Source 24]
• Google Patents, outlining a green and cost-effective synthesis process. [Source 25]
• Frontiers, on the use of microwave radiation in the synthesis of metal-organic frameworks. [Source 26]
• PMC, providing a synthesis procedure for related tert-butyl-containing compounds. [Source 27]
• Chemical Reviews, on solvent-free organic synthesis. [Source 28]
• PMC, detailing the use of microwave irradiation in the synthesis of metal-organic frameworks. [Source 29]
• Semantic Scholar, on a facile, environmentally-benign, green synthesis of tert-butyl-quinolines. [Source 30]
• PubChem, providing identifiers and properties for 1-tert-Butyl-4-nitrobenzene. [Source 31]
• Organic Chemistry Portal, detailing a synthesis where DMSO is an effective solvent. [Source 32]
• Sigma-Aldrich, product information for 1-TERT-BUTYL-4-NITROBENZENE. [Source 33]
• Green Chemistry (RSC Publishing), on a PTSA-catalyzed green synthesis under solvent-free conditions. [Source 34]
• Organic Chemistry Portal, on a metal-free synthesis of aryl sulfides. [Source 35]

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• 19. preprints.org [preprints.org]

Technical Notes & Optimization

Troubleshooting low purity in 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene synthesis

Welcome to the technical support center for the synthesis of 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the synthesis of this diaryl sulfide, a key intermediate in various research and development applications. Here, we address specific challenges related to low purity in a question-and-answer format, providing in-depth explanations and actionable protocols.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My final product has a low melting point and appears oily, even after purification. What are the likely impurities?

Answer:

Low melting points and an oily consistency are classic indicators of impurities. In the synthesis of 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene, which typically proceeds via a nucleophilic aromatic substitution (SNAr) reaction, several side products and unreacted starting materials can contribute to this issue.

Likely Impurities:

• Unreacted Starting Materials: The most common culprits are residual 1-tert-butyl-4-mercaptobenzene and 1-chloro-4-nitrobenzene (or a similar 4-halonitrobenzene).

• Disulfide Byproduct: Oxidation of the starting thiol, 1-tert-butyl-4-mercaptobenzene, can lead to the formation of bis(4-tert-butylphenyl) disulfide. This is particularly prevalent if the reaction is exposed to air for extended periods, especially under basic conditions.

• Over-alkylation Products: While less common in this specific synthesis, Friedel-Crafts-type side reactions can occur under certain conditions, leading to polysubstituted aromatic compounds.[1]

• Solvent Residue: Incomplete removal of high-boiling point solvents like DMF or DMSO can also result in an oily product.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low purity product.

Question 2: I'm observing a significant amount of bis(4-tert-butylphenyl) disulfide in my crude product. How can I prevent its formation?

Answer:

The formation of bis(4-tert-butylphenyl) disulfide is a common oxidative side reaction. The thiolate anion, which is the active nucleophile in the SNAr reaction, is susceptible to oxidation, especially in the presence of oxygen.

Causality:

The thiolate anion is generated in situ by deprotonating 1-tert-butyl-4-mercaptobenzene with a base. This highly reactive species can be oxidized by atmospheric oxygen to form a disulfide bond.

Prevention Strategies:

Strategy	Description	Rationale
Inert Atmosphere	Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). This can be achieved by using a Schlenk line or a glovebox.	Minimizes the presence of oxygen, thereby reducing the rate of oxidative coupling of the thiolate.
Degassed Solvents	Use solvents that have been thoroughly degassed prior to use. This can be done by bubbling an inert gas through the solvent or by freeze-pump-thaw cycles.	Removes dissolved oxygen from the reaction medium.
Order of Addition	Add the base to the solution of the thiol and the electrophile (1-chloro-4-nitrobenzene) just before heating.	This minimizes the time the highly reactive thiolate is present in the reaction mixture before it can react with the electrophile.
Use of a Mild Base	Consider using a milder base, such as potassium carbonate, instead of stronger bases like sodium hydride or sodium hydroxide.	Stronger bases can increase the rate of both the desired reaction and the undesired oxidation. A milder base can provide better control.

Experimental Protocol for Minimizing Disulfide Formation:

• Setup: Assemble a flame-dried, two- or three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen or argon inlet.

• Reagent Addition: To the flask, add 1-tert-butyl-4-mercaptobenzene and 1-chloro-4-nitrobenzene, followed by the degassed solvent (e.g., DMF or DMSO).

• Inerting: Purge the flask with the inert gas for 10-15 minutes.

• Base Addition: Add the base (e.g., anhydrous potassium carbonate) to the stirred solution.

• Reaction: Heat the reaction mixture to the appropriate temperature and monitor its progress by TLC.

Question 3: My reaction seems to be incomplete, even after extended reaction times. What factors could be affecting the reaction rate?

Answer:

An incomplete reaction can be due to several factors related to the reaction conditions and the purity of the reagents. The SNAr reaction is sensitive to the nature of the solvent, the base, the temperature, and the presence of any deactivating impurities.

Factors Affecting Reaction Rate:

• Solvent Polarity: SNAr reactions are generally favored in polar aprotic solvents such as DMF, DMSO, or NMP.[2] These solvents effectively solvate the cation of the base, leaving the anion more nucleophilic.

• Base Strength: The base must be strong enough to deprotonate the thiol to form the thiolate nucleophile. Common bases include potassium carbonate, sodium hydroxide, and sodium hydride.

• Temperature: Like most chemical reactions, the rate of an SNAr reaction increases with temperature. However, excessively high temperatures can lead to decomposition and the formation of side products.

• Purity of Reactants: Impurities in the starting materials can inhibit the reaction. For instance, water in the solvent can reduce the effectiveness of strong bases like sodium hydride.

• Leaving Group: The nature of the leaving group on the nitroaromatic ring is crucial. The reactivity order is generally F > Cl > Br > I for SNAr reactions, which is opposite to that of SN2 reactions.[3]

Troubleshooting Steps:

• Verify Reagent Purity: Ensure that the 1-tert-butyl-4-mercaptobenzene and 1-chloro-4-nitrobenzene are of high purity. If necessary, purify the starting materials before use.

• Dry the Solvent: If using a strong, water-sensitive base like NaH, ensure your solvent is anhydrous.

• Optimize Temperature: If the reaction is sluggish at a lower temperature, cautiously increase the temperature in increments of 10-20 °C and monitor the progress.

• Consider a Different Base: If using a weak base, switching to a stronger base might be necessary to ensure complete deprotonation of the thiol.

Question 4: I have isolated my crude product, but I am struggling to purify it effectively by recrystallization. What is the best approach?

Answer:

Recrystallization is a powerful technique for purifying solid organic compounds, but its success is highly dependent on the choice of solvent.[4][5] For 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene, a solvent system needs to be identified where the product has high solubility at elevated temperatures and low solubility at room temperature or below, while the impurities remain soluble at all temperatures.

Solvent Selection for Recrystallization:

A common and effective method for this compound is to use a mixed solvent system, often an alcohol and a non-polar solvent.

Solvent System	Procedure	Rationale
Ethanol/Hexane	Dissolve the crude product in a minimal amount of hot ethanol. While the solution is still hot, slowly add hexane until the solution becomes slightly cloudy. Then, allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.	Ethanol is a good solvent for the desired product and many polar impurities at high temperatures. Hexane is a poor solvent for the product and is used to decrease its solubility as the solution cools, inducing crystallization.
Dichloromethane/Hexane	Dissolve the crude product in a minimal amount of dichloromethane at room temperature. Slowly add hexane until turbidity is observed. If necessary, gently warm the solution to redissolve the precipitate and then allow it to cool slowly.	Dichloromethane is a good solvent at room temperature, and the addition of the anti-solvent hexane induces crystallization.

Step-by-Step Recrystallization Protocol (Ethanol/Hexane):

• Dissolution: Place the crude product in an Erlenmeyer flask and add a small amount of ethanol. Heat the mixture on a hot plate with stirring until the solid dissolves completely. Add more ethanol in small portions if necessary to achieve complete dissolution, but avoid using a large excess.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.[6]

• Induce Crystallization: To the hot, clear solution, add hexane dropwise until a persistent cloudiness appears. Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution again.

• Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. Do not disturb the flask during this time to allow for the formation of well-defined crystals.

• Further Cooling: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol/hexane mixture to remove any adhering impurities.

• Drying: Dry the purified crystals under vacuum.

Logical Relationship for Recrystallization:

Caption: Step-wise process for effective recrystallization.

References

• Pathways of Nitrosobenzene Reduction by Thiols in Alcoholic Media. ACS Publications. [Link]

• Organic Syntheses Procedure. Organic Syntheses. [Link]

• Anomalous Reaction of 4-Chloro-7-nitrobenzofurazan with Thiol Compounds. CORE. [Link]

• Anomalous reaction of 4-chloro-7-nitrobenzofurazan with thiol compounds. PubMed. [Link]

• Anomalous reaction of 4-chloro-7-nitrobenzofurazan with thiol compounds. PMC. [Link]

• Synthesis of aryl sulfides and diaryl sulfides. Organic Chemistry Portal. [Link]

• Efficient Construction of Symmetrical Diaryl Sulfides via a Supported Pd Nanocatalyst-Catalyzed C-S Coupling Reaction. PMC. [Link]

• Diaryl and Heteroaryl Sulfides: Synthesis via Sulfenyl Chlorides and Evaluation as Selective Anti-Breast-Cancer Agents. The Journal of Organic Chemistry. [Link]

• Recrystallization. University of Colorado Boulder. [Link]

• Lab Procedure: Recrystallization. LabXchange. [Link]

• Selective Syntheses of Unsymmetrical Diaryl Sulfides Enabled by a Sulfur Dioxide Surrogate as a Divalent Sulfur Source and an Activating Agent. ACS Catalysis. [Link]

• Chemoselective synthesis of diaryl disulfides via a visible light-mediated coupling of arenediazonium tetrafluoroborates and CS2. Beilstein Journals. [Link]

• Recrystallization. University of California, Los Angeles. [Link]

• 4-Nitrothiophenol. Wikipedia. [Link]

• Recrystallisation. University of Sydney. [Link]

• Synthesis of tert-butyl mercaptan catalyzed by triphase transfer catalyst. ResearchGate. [Link]

• Aromatic Synthesis (3) – Sulfonyl Blocking Groups. Master Organic Chemistry. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

• Synthetic methods pertaining to tert-butyl-benzene-based compounds.

• Synthesis of 1-(Tert-butyl)-3-(methyl)-4-(4-(methylthio)benzyl) piperazine-1,3-dicarboxylate. Connect Journals. [Link]

• Synthesis of 1,4-di-tert-butylbenzene from tert-butylbenzene and tert-butyl chloride. NOP. [Link]

• 1-tert-Butyl-4-nitrobenzene. PubChem. [Link]

• Synthesis of tertiary mercaptans from isobutylene homopolymers.

• Concerted Nucleophilic Aromatic Substitutions. PMC. [Link]

• Photoinduced Nucleophilic Substitution of Aryl Halides with Potassium Thioacetate – A One‐Pot Approach to Aryl Methyl and Diaryl Sulfides. ResearchGate. [Link]

• Synthesis of Polysubstituted Benzenes. Chemistry LibreTexts. [Link]

• Poly(arylene sulfide)s via nucleophilic aromatic substitution reactions of halogenated pyromellitic diimides. University of Kentucky X-Ray Crystallography Facility. [Link]

• Substitution Reactions of Benzene and Other Aromatic Compounds. Michigan State University. [Link]

• Nucleophilic aromatic substitution. Wikipedia. [Link]

• Synthesis of 1-butoxy-4-tert-butylbenzene under The Effect of Multi-site Phase Transfer Catalysis System – A Kinetic Study. ResearchGate. [Link]

• Removal of 4-Nitrophenol from Aqueous Solution by Using Polyphenylsulfone-Based Blend Membranes: Characterization and Performance. MDPI. [Link]

• Separation of Benzenesulfonamide, 4-methyl-N-(4-nitrophenyl)- on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Synthesis of t-Butylbenzene Reactions. Scribd. [Link]

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Technical Support Center: Overcoming Solubility Challenges with 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene

Welcome to the technical support center for 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and address common solubility issues encountered when working with this compound in polar solvents. Our goal is to equip you with the knowledge to not only solve these challenges but also to understand the underlying chemical principles, ensuring the integrity and success of your experiments.

Understanding the Challenge: Why is 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene Difficult to Dissolve in Polar Solvents?

1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene is a molecule characterized by its significant non-polar nature. The presence of two benzene rings, a tert-butyl group, and a sulfanyl linkage contributes to its hydrophobicity. The principle of "like dissolves like" governs solubility, meaning that non-polar compounds tend to dissolve in non-polar solvents, while polar compounds dissolve in polar solvents.[1][2] The large non-polar surface area of 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene makes it energetically unfavorable to interact with the highly polar environment of solvents like water, leading to poor solubility.

This inherent low aqueous solubility can pose a significant hurdle in various experimental settings, particularly in biological assays where aqueous buffers are standard.[3][] Inadequate dissolution can lead to inaccurate concentration measurements, precipitation during experiments, and ultimately, unreliable results.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section provides answers to common questions and offers step-by-step guidance to overcome the solubility issues of 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene.

Q1: I'm seeing solid particles of the compound in my aqueous buffer. What is the first and simplest approach to try?

A1: The Co-Solvent Strategy

The most straightforward and often effective method to enhance the solubility of a non-polar compound in a polar solvent system is the use of a co-solvent.[5][6]

The "Why" Behind Co-Solvency:

A co-solvent is a water-miscible organic solvent that, when added to water, reduces the overall polarity of the solvent system.[7] This "blended" solvent environment is more accommodating to non-polar solutes. The co-solvent molecules interfere with the strong hydrogen bonding network of water, creating a less structured and more favorable environment for the non-polar compound to disperse.[]

Recommended Co-Solvents:

Commonly used and effective co-solvents in a laboratory setting include:

• Dimethyl Sulfoxide (DMSO)

• Ethanol

• Propylene Glycol

• Polyethylene Glycols (PEGs) [7][8]

Step-by-Step Protocol for Using a Co-Solvent:

• Prepare a Concentrated Stock Solution: Dissolve the 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene in 100% of your chosen co-solvent (e.g., DMSO) to create a high-concentration stock solution. Gentle warming or vortexing can aid in dissolution.

• Serial Dilution: Perform serial dilutions of your stock solution into your aqueous buffer. It is crucial to add the stock solution to the buffer and not the other way around to minimize the risk of precipitation.

• Final Concentration: Ensure the final concentration of the co-solvent in your working solution is as low as possible, typically below 1% (v/v), to avoid potential off-target effects in biological assays. Always run a vehicle control (buffer with the same final concentration of co-solvent) in your experiments.

Q2: The co-solvent approach isn't working well, or I need to avoid organic solvents. What's my next option?

A2: Leveraging Surfactants for Micellar Solubilization

Surfactants are amphiphilic molecules, meaning they have both a hydrophilic (water-loving) head and a hydrophobic (water-fearing) tail.[9] This dual nature makes them excellent solubilizing agents for non-polar compounds in aqueous solutions.[10][11]

The Mechanism of Surfactant-Aided Solubilization:

Above a certain concentration, known as the critical micelle concentration (CMC), surfactant molecules self-assemble into spherical structures called micelles.[12][13] The hydrophobic tails of the surfactant molecules form the core of the micelle, creating a non-polar microenvironment. The hydrophilic heads form the outer shell, which interacts with the surrounding water. Non-polar compounds like 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene can be encapsulated within the hydrophobic core of these micelles, effectively "dissolving" them in the aqueous phase.[13]

Recommended Surfactants:

• Tween® 20 (Polysorbate 20)

• Tween® 80 (Polysorbate 80)

• Sodium Dodecyl Sulfate (SDS) - Note: SDS is an ionic surfactant and may be harsher on biological systems.[13]

• Cremophor® EL [13]

Experimental Workflow for Surfactant Solubilization:

Caption: Workflow for solubilizing the compound using surfactants.

Q3: My compound has functional groups that might be ionizable. Can I use pH to my advantage?

A3: pH Modification for Solubility Enhancement

Adjusting the pH of your solvent can be a powerful technique to increase the solubility of compounds with ionizable functional groups.[][14]

The Principle of pH-Dependent Solubility:

The solubility of a compound can be significantly influenced by its ionization state. For a weakly acidic compound, increasing the pH (making the solution more basic) will deprotonate the acidic group, forming a more polar and thus more water-soluble salt.[15] Conversely, for a weakly basic compound, decreasing the pH (making the solution more acidic) will protonate the basic group, leading to the formation of a more soluble salt.

While 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene itself does not have strongly acidic or basic groups that are readily ionizable within a typical biological pH range, this principle is crucial to keep in mind for other compounds you may work with. For this specific molecule, the nitro group can have a minor influence on the acidity of adjacent protons, but significant pH shifts would likely be required to see a substantial effect on solubility, which may not be compatible with your experimental system.

General Protocol for pH Modification (for applicable compounds):

• Determine the pKa: Identify the pKa of the ionizable group on your molecule.

• Adjust pH: For an acidic compound, adjust the pH of your buffer to be at least 1-2 units above the pKa. For a basic compound, adjust the pH to be 1-2 units below the pKa.

• Dissolve Compound: Add the compound to the pH-adjusted buffer and mix until dissolved.

• Neutralization (if necessary): Carefully neutralize the solution back to the desired final pH for your experiment, being mindful of potential precipitation.

Advanced Strategies for Persistent Solubility Issues

For particularly challenging cases, more advanced formulation strategies may be necessary. These are often employed in later-stage drug development but can be adapted for research purposes.

• Lipid-Based Formulations: Incorporating the compound into lipid-based delivery systems, such as self-emulsifying drug delivery systems (SEDDS), can significantly enhance solubility and bioavailability.[3][16] These systems form fine emulsions upon contact with aqueous media.

• Solid Dispersions: This technique involves dispersing the compound in a solid matrix at the molecular level.[17][18] When this solid dispersion is introduced to an aqueous environment, the drug is released in a more readily soluble form.

• Particle Size Reduction: Decreasing the particle size of the solid compound increases its surface area, which can lead to a faster dissolution rate as described by the Noyes-Whitney equation.[17][19] Techniques like micronization or nanosuspension can be employed.

Data Summary Table: Starting Points for Solubilization

Strategy	Agent	Typical Starting Concentration	Key Considerations
Co-solvency	DMSO	< 1% (v/v) in final solution	Prepare a concentrated stock. Run a vehicle control.
Ethanol	< 1% (v/v) in final solution	Can be more volatile than DMSO.
Surfactants	Tween® 20/80	0.01% - 0.1% (w/v)	Ensure concentration is above the CMC.
SDS	0.1% - 1% (w/v)	May be denaturing to proteins.

Logical Flow for Troubleshooting Solubility

Caption: A decision tree for troubleshooting solubility problems.

References

• World Pharma Today. (2025, October 17).
• WuXi AppTec DMPK. (2024, March 15).
• PMC.
• ManTech Publications. (2021, January 15). A Review of the Solubility Enhancement by Using a Co-Solvency Method.
• Wikipedia. Cosolvent.
• Taylor & Francis Online. (2011, August 3).
• PMC. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems.
• ResearchGate. (PDF) Hydrotropy and Co-Solvency: Sustainable Strategies for Enhancing Solubility of Poorly Soluble Pharmaceutical Active Ingredients.
• Wisdomlib. (2025, July 31). Co-solvency: Significance and symbolism.
• Slideshare. Cosolvency | PPTX.
• Quora. (2021, October 5).
• PMC. (2020, August 1). Influences of added surfactants on the water solubility and antibacterial activity of rosemary extract.
• JOCPR. (2024, December 19). Journal of Chemical and Pharmaceutical Research, 2024, 16(12)
• Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability.
• Pharma Excipients. (2020, December 26). Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades.
• BOC Sciences.
• Solubility enhancement techniques: A comprehensive review.
• Reddit. (2012, February 27). How does pH affect water solubility of organic acids (or acids in general)?
• CK-12 Foundation. How do non polar solvents dissolve nonpolar solutes?
• The Solution Process.

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Preventing side reactions during 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene preparation

Welcome to the technical support resource for the synthesis of 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene. This guide is designed for chemistry professionals engaged in pharmaceutical and materials science research. Here, we address common challenges and frequently asked questions encountered during the preparation of this diaryl sulfide, focusing on the widely-used nucleophilic aromatic substitution (SNAr) pathway. Our goal is to provide not just solutions, but a deeper mechanistic understanding to empower your experimental design and execution.

Troubleshooting Guide: Overcoming Common Synthetic Hurdles

This section addresses specific problems you may encounter during the synthesis. We diagnose the likely causes and provide actionable, step-by-step protocols to resolve them.

Q1: My reaction yield is disappointingly low, or the reaction has stalled. What are the primary causes and how can I fix this?

Low conversion is one of the most common issues. It typically points to suboptimal reaction conditions or reagent quality. The root cause often lies in the inefficient generation of the key nucleophile, the 4-tert-butylthiophenolate anion, or insufficient reactivity of the electrophile.

Causality Analysis:

• Inefficient Thiol Deprotonation: The reaction requires the formation of the thiophenolate anion, which is a much stronger nucleophile than the neutral thiophenol. If the base is too weak, not fully dissolved, or used in insufficient quantity, the concentration of the active nucleophile will be too low for the reaction to proceed efficiently.

• Poor Reagent Quality: The presence of moisture can quench the base and hinder the reaction. 4-tert-butylthiophenol can degrade over time through oxidation.

• Suboptimal Reaction Temperature: Like most SNAr reactions, this transformation requires an activation energy barrier to be overcome. Insufficient heat can lead to a stalled or impractically slow reaction.

• Incorrect Solvent Choice: The solvent must be polar aprotic (e.g., DMF, DMSO) to dissolve the reagents and stabilize the charged intermediate (Meisenheimer complex) formed during the reaction. Protic solvents (like ethanol or water) will protonate the thiolate, rendering it non-nucleophilic.

Troubleshooting Protocol:

• Verify Reagent Quality: Use freshly opened or purified 4-tert-butylthiophenol. Ensure your 4-nitroaryl halide is pure. Use an anhydrous, high-purity polar aprotic solvent.

• Optimize Base and Deprotonation:

  • Switch to a stronger, non-nucleophilic base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃).

  • Ensure the base is finely powdered and dried before use to maximize its surface area and reactivity.

  • Perform the deprotonation step at room temperature for 30-60 minutes before increasing the temperature to drive the substitution. This ensures a high concentration of the thiolate is present.

• Increase Reaction Temperature: Gradually increase the reaction temperature in increments of 10-20 °C (typically in the range of 80-120 °C) while monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Consider a More Reactive Electrophile: The reactivity for SNAr reactions with aryl halides follows the trend: F > Cl > Br > I.[1] Using 1-fluoro-4-nitrobenzene instead of the chloro- or bromo-analogs can significantly increase the reaction rate.

Q2: My purified product is contaminated with a significant, less polar byproduct. I suspect it's the disulfide of my starting thiol. How do I confirm this and prevent its formation?

This is a classic and highly probable side reaction. Thiolates are notoriously susceptible to oxidation, especially at elevated temperatures in the presence of atmospheric oxygen, leading to the formation of 4,4'-di-tert-butyldiphenyl disulfide.

Mechanistic Insight:

The thiolate anion can be oxidized by molecular oxygen in a single-electron transfer process to form a thiyl radical. Two of these radicals then combine to form the stable disulfide bond.

dot ```dot graph Side_Reaction_Disulfide { rankdir="LR"; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=11];

Thiolate [label="2 x 4-tert-Butylthiophenolate\n(Ar-S⁻)", fillcolor="#FBBC05", fontcolor="#202124"]; Oxygen [label="O₂ (Air)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Radical [label="2 x Thiyl Radical\n(Ar-S•)", fillcolor="#F1F3F4", fontcolor="#202124"]; Disulfide [label="4,4'-di-tert-Butyldiphenyl Disulfide\n(Ar-S-S-Ar)", fillcolor="#34A853", fontcolor="#FFFFFF"];

Thiolate -> Radical [label="- 2e⁻ (Oxidation)"]; Oxygen -> Radical [style=invis]; // Helper for layout Radical -> Disulfide [label="Dimerization"];

graph[splines=ortho, nodesep=0.8]; }

Caption: The SNAr pathway for product synthesis.

Q2: Are there alternative metal-catalyzed methods?

Yes, transition-metal-catalyzed cross-coupling reactions are powerful alternatives, particularly if the aryl halide is not sufficiently activated for SNAr.

• Ullmann Condensation: This classic method uses a copper catalyst, often requiring high temperatures. While effective, traditional Ullmann conditions can be harsh and may not tolerate sensitive functional groups. *[2] Buchwald-Hartwig C-S Coupling: A more modern and versatile method using a palladium catalyst with specialized phosphine ligands. T[3][4][5][6]his reaction generally proceeds under milder conditions and has a very broad substrate scope, but the catalysts and ligands can be expensive.

These methods become advantageous when the electrophile lacks a strong electron-withdrawing group like the nitro group. For the specific target molecule of this guide, SNAr is typically more cost-effective and straightforward.

Q3: How should I monitor the reaction's progress and purify the final product?

Reaction Monitoring & Purification Protocol

Step	Technique	Details
Reaction Monitoring	Thin Layer Chromatography (TLC)	Mobile Phase: A mixture of hexanes and ethyl acetate (e.g., 9:1 or 4:1 v/v) is typically effective. Visualization: UV light (254 nm). The product spot should appear between the less polar thiol/disulfide and the more polar nitroaryl halide.
Work-up	Aqueous Extraction	After cooling, the reaction mixture is typically poured into water and extracted with an organic solvent like ethyl acetate. This removes the inorganic base and polar solvent (e.g., DMF). A wash with dilute acid can remove any remaining base, followed by a brine wash.
Purification	Flash Column Chromatography	Stationary Phase: Silica gel. Eluent: A gradient of hexanes and ethyl acetate, starting with a low polarity to elute non-polar impurities (like the disulfide) and gradually increasing polarity to isolate the desired product.
Final Polish	Recrystallization	If a very high purity is required, the product can often be recrystallized from a solvent system like ethanol or a mixture of ethyl acetate and hexanes.

Troubleshooting Workflow

Use this flowchart to systematically diagnose and solve issues during your synthesis.

dot

Caption: A systematic guide for troubleshooting the synthesis.

References

• Cremlyn, R. J. (1996). An Introduction to Organosulfur Chemistry. John Wiley & Sons.
• Grokipedia. Ullmann condensation.

• Percec, V., et al. (2011). Transition Metal Catalyzed Synthesis of Aryl Sulfides. Molecules, 16(1), 434-468. Available at: [Link]

• ResearchGate. (2025). Synthesis of Asymmetric Diaryl Sulfides by SNAr Reaction of Substituted Nitrobenzene with Aryl Disulfides. Request PDF. Available at: [Link]

• Yang, L., et al. (2022). Buchwald–Hartwig Amination and C–S/S–H Metathesis of Aryl Sulfides by Selective C–S Cleavage Mediated by Air- and Moisture-Stable [Pd(NHC)(μ-Cl)Cl]2 Precatalysts: Unified Mechanism for Activation of Inert C–S Bonds. Organic Letters, 24(49), 9094–9099. Available at: [Link]

• Organic Chemistry Portal. Synthesis of aryl sulfides and diaryl sulfides. Retrieved from [Link]

• Wikipedia. 4-Nitrothiophenol. Retrieved from [Link]

• Kwong, F. Y., & Buchwald, S. L. (2002). A general, efficient, and inexpensive catalyst system for the coupling of aryl iodides and thiols. Organic Letters, 4(20), 3517–3520.
• Fernández-Rodríguez, M. A., Shen, Q., & Hartwig, J. F. (2006). A general and long-lived catalyst for the palladium-catalyzed coupling of aryl halides with thiols. Journal of the American Chemical Society, 128(7), 2180–2181.

• ResearchGate. (2025). Is 4-nitrobenzenethiol converted to p,p′-dimercaptoazobenzene or 4-aminothiophenol by surface photochemistry reaction? Request PDF. Available at: [Link]

• Zhang, T., et al. (2022). Efficient Construction of Symmetrical Diaryl Sulfides via a Supported Pd Nanocatalyst-Catalyzed C–S Coupling Reaction. International Journal of Molecular Sciences, 23(23), 15360. Available at: [Link]

• Wikipedia. Buchwald–Hartwig amination. Retrieved from [Link]

• Nolan, S. P., et al. (2013). A Well-Defined Palladium N-Heterocyclic Carbene (NHC) Precatalyst for the C–S Cross-Coupling of Aryl Halides. The Journal of Organic Chemistry, 78(18), 9303-9308.
• Jiang, X., et al. (2014). Metal-Free, Visible-Light-Promoted C–H Thioarylation of Arenes Using Sulfoxides. Organic Letters, 16(5), 1212-1215.
• Google Patents. (1980). Process for the preparation of 4-nitrothioanisol. EP0014368A1.

• National Center for Biotechnology Information. (2011). Transition Metal Catalyzed Synthesis of Aryl Sulfides. PubMed Central. Available at: [Link]

• Beilstein Journals. (2017). Chemoselective synthesis of diaryl disulfides via a visible light-mediated coupling of arenediazonium tetrafluoroborates and CS2. Beilstein Journal of Organic Chemistry, 13, 934–939. Available at: [Link]

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• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Purification techniques for 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene crude mixtures

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene .

This diaryl sulfide is typically synthesized via a Nucleophilic Aromatic Substitution (SNAr) between 4-tert-butylbenzenethiol and 1-fluoro-4-nitrobenzene (or 1-chloro-4-nitrobenzene) in polar aprotic solvents like DMF or DMSO [1]. While the strong electron-withdrawing nature of the nitro group ensures high conversion rates, the crude reaction mixture is notoriously complex. It traps high-boiling solvents and generates lipophilic oxidative byproducts that complicate downstream isolation.

This guide provides a self-validating purification matrix to help you isolate the target compound with >99% purity.

Physicochemical & Impurity Profiling

To purify a molecule, you must first understand the thermodynamic and chromatographic differences between the target and its surrounding matrix. Below is the quantitative and qualitative data driving our purification strategy.

Component	Role in Synthesis	Polarity (Silica Gel)	Key Physicochemical Property	Primary Removal Strategy
1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene	Target Product	Moderate (Rf ~0.35)	Neutral, Highly Crystalline	Chromatography & Recrystallization
DMF / DMSO	Reaction Solvent	Highly Polar	High Boiling Point, Water-Miscible	5% Aqueous LiCl Extraction
4-tert-butylbenzenethiol	Starting Material	Moderate-Low	Acidic (pKa ~6.5), Odorous	1M NaOH Aqueous Wash
1-Fluoro-4-nitrobenzene	Starting Material	Moderate	Electrophilic, Volatile	Flash Chromatography
Bis(4-tert-butylphenyl) disulfide	Oxidative Byproduct	Non-Polar (Rf ~0.8)	Neutral, Highly Lipophilic	Flash Chromatography (Elutes early)

*Rf values are approximate, based on a 10% Ethyl Acetate in Hexanes solvent system.

Purification Workflow Diagram

Workflow for the isolation and purification of 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene.

Troubleshooting & FAQs

Q1: My crude NMR shows significant DMF/DMSO solvent trapping. How can I eliminate this before chromatography? Causality: Polar aprotic solvents like DMF and DMSO have high boiling points and readily trap inside crude oils, ruining chromatographic resolution by causing your product to streak down the column. While standard water washes remove some solvent, the partition coefficients heavily favor the organic layer if the aqueous phase isn't optimized. Solution: Wash the organic phase (EtOAc) with a 5% aqueous Lithium Chloride (LiCl) solution. The lithium ions strongly coordinate with the oxygen atoms of DMF/DMSO, breaking their hydration shells and forcefully driving them into the aqueous layer. Self-Validation System: Extract a micro-aliquot of the organic layer, concentrate it, and run a quick 1H NMR. The characteristic DMF singlets (2.88 and 2.95 ppm) or DMSO singlet (2.62 ppm) must be completely absent before proceeding to silica gel.

Q2: How do I selectively remove residual 4-tert-butylbenzenethiol without losing my product? Causality: Thiols are significantly more acidic (pKa ~6.5) than the target diaryl sulfide, which lacks ionizable protons. Solution: Incorporate a 1M NaOH wash during your aqueous workup. The base deprotonates the unreacted thiol into a highly water-soluble sodium thiolate salt, partitioning it entirely into the aqueous waste. Self-Validation System: Check the pH of the aqueous layer (should be >10). Spot both the organic and aqueous layers on a TLC plate; the thiol spot (which is UV active and stains yellow with KMnO4) should disappear entirely from the organic phase.

Q3: What is the optimal solvent system for silica gel flash chromatography? Causality: The target molecule possesses a highly non-polar tert-butyl group and a moderately polar nitro group. The primary organic impurity remaining after workup is bis(4-tert-butylphenyl) disulfide, which lacks the polar nitro group and is extremely lipophilic. Solution: Use a low-polarity isocratic or shallow gradient system, starting at 100% Hexanes and moving to 5% Ethyl Acetate in Hexanes [2]. The disulfide will elute near the solvent front, while the target diaryl sulfide will elute cleanly at an Rf of ~0.35. Self-Validation System: Co-spot the fractions with the crude mixture on a TLC plate. The product should appear as a single, distinct UV-active spot without trailing.

Q4: How do I perform the final polishing recrystallization to achieve >99% purity? Causality: Diaryl sulfides bearing rigid, planar aromatic systems and strongly directing groups (like -NO2) pack highly efficiently into crystal lattices [3]. Solution: Use boiling ethanol or a Hexanes/Ethyl Acetate layered system. The trace impurities remain solubilized in the mother liquor while the target compound crashes out upon slow cooling [4]. Self-Validation System: Obtain a melting point of the dried crystals. A sharp melting point range (<2°C variance) confirms the removal of trace impurities and a uniform crystal lattice.

Standard Operating Procedures (SOPs)

Protocol 1: Optimized Aqueous Workup & Extraction

• Quench: Dilute the crude reaction mixture (e.g., 10 mL DMF) with 50 mL of Ethyl Acetate (EtOAc) in a separatory funnel.

• Solvent Removal: Wash the organic layer with 5% aqueous LiCl (3 × 50 mL). Vigorously shake and vent. Discard the aqueous layers.

• Thiol Removal: Wash the organic layer with 1M NaOH (2 × 30 mL). Caution: Perform in a well-ventilated fume hood as thiols are highly odorous.

• Neutralization & Drying: Wash with saturated aqueous NaCl (brine) (1 × 30 mL) to break any micro-emulsions. Dry the organic layer over anhydrous Na2SO4.

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude solid/oil.

Protocol 2: Flash Column Chromatography

• Preparation: Pack a silica gel column using 100% Hexanes. Load the crude mixture dry (adsorbed onto a small amount of silica) or wet (dissolved in a minimum amount of DCM).

• Elution: Elute with 100% Hexanes for 2 column volumes (CV) to flush out the bis(4-tert-butylphenyl) disulfide byproduct.

• Gradient: Gradually increase polarity to 5% EtOAc in Hexanes. Monitor fractions via TLC (UV 254 nm).

• Isolation: Collect fractions containing the product (Rf ~0.35). Combine and concentrate under vacuum.

Protocol 3: Final Recrystallization

• Dissolution: Transfer the chromatographed solid to an Erlenmeyer flask. Add a minimum volume of boiling Ethanol until the solid just dissolves.

• Cooling: Remove from heat, cover the flask with a watch glass, and allow it to cool slowly to room temperature undisturbed. Slow cooling promotes the exclusion of impurities from the growing crystal lattice.

• Precipitation: Once at room temperature, place the flask in an ice bath for 30 minutes to maximize thermodynamic yield.

• Filtration: Isolate the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with a minimal amount of ice-cold Ethanol. Dry under high vacuum for 12 hours.

References

• American Institute of Chemists. Synthesis of Diaryl and Arylalkyl Sulfides via Zinc-Catalyzed Thioetherification Reactions. Available at:[Link]

• Journal of Medicinal Chemistry (ACS Publications). Sulfoxide-Containing Aromatic Nitrogen Mustards as Hypoxia-Directed Bioreductive Cytotoxins. Available at:[Link]

• University of Rochester (Not Voodoo). How To: Purify by Crystallization. Available at: [Link]

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• 2. The Chemist | Journal of the American Institute of Chemists [theaic.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. How To [chem.rochester.edu]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Spectral Analysis of 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene

This guide offers an in-depth technical analysis of the Nuclear Magnetic Resonance (NMR) spectra of 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene. Designed for researchers, scientists, and professionals in drug development, this document provides a detailed examination of the predicted ¹H and ¹³C NMR spectra, a robust experimental protocol for data acquisition, and a comparative analysis with alternative analytical techniques to ensure comprehensive structural elucidation.

Introduction to the Structural and Spectral Landscape

1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene is an asymmetrical diaryl sulfide featuring distinct electronic environments. One aromatic ring is substituted with an electron-donating tert-butyl group, while the other bears a strongly electron-withdrawing nitro group. The sulfur atom acts as a bridge, allowing for potential electronic communication between the two rings.[1] Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for unambiguously determining the structure of such organic compounds, as it provides detailed information about the chemical environment, connectivity, and relative quantities of atoms.[2][3][4] This guide will dissect the predicted spectral features of this molecule, providing a foundational tool for its identification and characterization.

Molecular Structure and Atom Numbering

The unique chemical environments of the hydrogen and carbon atoms are critical for spectral interpretation. The diagram below illustrates the molecular structure with systematic numbering used for spectral assignments throughout this guide.

Caption: Molecular structure of 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene.

Analysis of the Predicted ¹H NMR Spectrum

The ¹H NMR spectrum provides information on the electronic environment and connectivity of protons.[2] The asymmetry of the molecule results in four distinct signals in the aromatic region and one prominent signal in the aliphatic region.

Assignment	Predicted Chemical Shift (δ) ppm	Multiplicity	Integration	Rationale
H14	~1.35	Singlet (s)	9H	Nine equivalent protons of the tert-butyl group. Appears as a sharp singlet due to the absence of adjacent protons and is shielded.[5]
H3, H5	~7.45	Doublet (d)	2H	Protons ortho to the tert-butyl group. Appear as a doublet due to coupling with H2/H6.
H2, H6	~7.55	Doublet (d)	2H	Protons meta to the tert-butyl group and ortho to the sulfur bridge.
H8, H12	~7.65	Doublet (d)	2H	Protons ortho to the sulfur bridge on the nitrophenyl ring. Deshielded by the adjacent electron-withdrawing nitro group.
H9, H11	~8.20	Doublet (d)	2H	Protons meta to the sulfur bridge and ortho to the nitro group. Strongly deshielded by the nitro group's powerful inductive and resonance effects.[6]

Expert Insights: The aromatic region (6.5-8.5 ppm) is expected to show two distinct AA'BB' systems, which often simplify to two sets of doublets for para-substituted rings.[7] The signals for the nitrophenyl ring protons (H9/H11) will be significantly downfield due to the deshielding effect of the nitro group.[6] The large integration value (9H) and singlet nature of the tert-butyl signal make it a highly recognizable feature in the spectrum.[5][8]

Analysis of the Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum reveals the carbon framework of the molecule.[9] Due to the molecule's symmetry, 10 distinct carbon signals are predicted: six for the aromatic rings and four for the tert-butyl group and the ipso-carbons.

Assignment	Predicted Chemical Shift (δ) ppm	Rationale
C14	~31.5	Methyl carbons of the tert-butyl group. Located in the typical aliphatic region.[5]
C13	~35.0	Quaternary carbon of the tert-butyl group.
C3, C5	~126.5	Aromatic carbons ortho to the tert-butyl group.
C8, C12	~124.0	Aromatic carbons ortho to the nitro group. Note that in nitrobenzene derivatives, the ortho carbon can be more shielded than the meta and para carbons, a counterintuitive effect related to paramagnetic shielding contributions.[6]
C2, C6	~133.0	Aromatic carbons meta to the tert-butyl group.
C9, C11	~129.5	Aromatic carbons meta to the nitro group.
C1	~128.0	Ipso-carbon attached to the sulfur atom on the tert-butyl substituted ring.
C4	~152.0	Ipso-carbon attached to the tert-butyl group.
C7	~148.0	Ipso-carbon attached to the sulfur atom on the nitro-substituted ring.
C10	~147.0	Ipso-carbon attached to the nitro group. Strongly deshielded.

Expert Insights: Aromatic carbons typically resonate between 120-150 ppm.[10] However, carbons directly attached to substituents (ipso-carbons) can fall outside this range. The carbon attached to the nitro group (C10) is expected to be significantly deshielded. The interpretation of aromatic ¹³C spectra can be less intuitive than for ¹H spectra because chemical shifts are dominated by complex paramagnetic shielding effects rather than simple electron density arguments.[6]

Experimental Protocol for NMR Data Acquisition

To ensure high-quality, reproducible data, a standardized experimental protocol is essential. The following workflow is recommended for a standard 400 MHz NMR spectrometer.

Caption: Standard workflow for NMR sample preparation, data acquisition, and processing.

Sample Preparation

• Sample Weighing: Accurately weigh 10-20 mg of the compound for ¹H NMR or 50-100 mg for ¹³C NMR into a clean, dry vial.[11] The larger mass for ¹³C NMR is necessary to compensate for the low natural abundance (1.1%) and lower gyromagnetic ratio of the ¹³C nucleus.

• Solvent Selection: Add approximately 0.7 mL of a suitable deuterated solvent, such as Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆). CDCl₃ is a common choice for many organic molecules. DMSO-d₆ is used for less soluble compounds. The choice of solvent is critical as it can influence chemical shifts.[12]

• Internal Standard: Ensure the solvent contains an internal standard, typically tetramethylsilane (TMS), for referencing the chemical shift scale to 0.00 ppm.

• Transfer: Transfer the solution to a 5 mm NMR tube and cap securely.

Instrument Parameters

• Lock and Shim: Insert the sample into the spectrometer. Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve maximum homogeneity and signal resolution.

• ¹H NMR Acquisition:

  • Number of Scans (NS): 16 scans are typically sufficient.

  • Spectral Width (SW): A range of -2 to 12 ppm is adequate.

  • Relaxation Delay (D1): A 1-2 second delay ensures proper T1 relaxation for quantitative integration.

• ¹³C NMR Acquisition:

  • Number of Scans (NS): A significantly higher number of scans (e.g., 1024 or more) is required.

  • Spectral Width (SW): A standard width of 0 to 220 ppm covers most organic compounds.

  • Pulse Program: Use a proton-decoupled pulse sequence to simplify the spectrum to singlets and enhance the signal-to-noise ratio via the Nuclear Overhauser Effect (NOE).

Comparison with Alternative Analytical Techniques

While NMR is paramount for detailed structural analysis, a multi-technique approach provides the highest level of confidence in compound identification.[13]

Technique	Information Provided	Advantages	Limitations
¹H NMR Spectroscopy	Precise proton environment, connectivity (J-coupling), and relative proton count (integration).	Provides detailed structural information and stereochemistry. Non-destructive.	Requires soluble samples in deuterated solvents. Complex spectra can be difficult to interpret.
¹³C NMR Spectroscopy	Number and electronic environment of unique carbon atoms.	Directly maps the carbon skeleton of the molecule.	Low sensitivity requires more sample and longer acquisition times. Does not typically provide quantitative information without special techniques.
Mass Spectrometry (MS)	Provides the mass-to-charge ratio, yielding the molecular weight and molecular formula (with high resolution MS). Fragmentation patterns offer structural clues.[14][15]	Extremely sensitive (requires very little sample). Confirms molecular formula.	Isomeric compounds can be difficult to distinguish. It is a destructive technique.
Infrared (IR) Spectroscopy	Identifies the presence of specific functional groups based on their vibrational frequencies.[16] For this molecule, it would confirm Ar-H, C-H, and the characteristic strong N-O stretches of the nitro group (~1530 and 1350 cm⁻¹).	Fast, simple, and requires minimal sample preparation.	Provides limited information about the overall molecular skeleton and connectivity.
Elemental Analysis	Determines the percentage composition of C, H, N, and S, confirming the empirical formula.	Provides fundamental confirmation of the elemental composition.	Does not provide structural information about how atoms are connected.

Conclusion

The structural characterization of 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene is definitively achieved through a comprehensive analysis of its ¹H and ¹³C NMR spectra. The predicted spectra reveal key identifying features: a prominent 9H singlet for the tert-butyl group, and two distinct sets of doublets in the aromatic region, with those on the nitrophenyl ring shifted significantly downfield. ¹³C NMR complements this by confirming the carbon framework. While NMR spectroscopy stands as the primary tool for structural elucidation, its power is maximized when used in conjunction with orthogonal techniques like Mass Spectrometry and IR Spectroscopy to provide an unassailable confirmation of molecular identity, a critical requirement in research and drug development.

References

• t-Butyl group towers over other 1H resonances - ACD/Labs.
• NMR Spectroscopy: Principles, Types & Applic
• Principles and Applications of Nuclear Magnetic Resonance (NMR) Spectroscopy in Analytical Chemistry - Longdom Publishing.
• NMR Spectroscopy- Definition, Principle, Steps, Parts, Uses - Microbe Notes.
• NMR Spectroscopy Principles, Interpreting an NMR Spectrum and Common Problems.
• Basic Concepts, Principles and Applic
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• In-Depth Technical Guide to the ¹H NMR Spectrum of Tert-Butyl Methyl Ether - Benchchem.
• Nitrobenzene and other monosubstituted benzenes 1H vs 13C NMR assignments.
• NMR Spectroscopy of Aromatic Compounds (#1e)
• Aromatics - Organic Chemistry
• Spectroscopic analysis (NMR, FT-IR) for confirming diphenyl sulfide structure - Benchchem.
• Nuclear magnetic resonance study of intramolecular electronic effects in diphenyl sulfides, sulfoxides, and sulfones - Canadian Science Publishing.
• Analytical Techniques Used in Organic Chemistry: Instruments for Molecule Identification and Characteriz
• Characterization and Identification in Organic Chemistry through Analytical Techniques - Research and Reviews.
• Modern Analytical Technique for Characterization Organic Compounds - International Journal of Pharmaceutical Sciences.
• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuter

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Comparative Reactivity Guide: 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene vs. Diphenyl Sulfide

As diaryl sulfides become increasingly prominent in the development of advanced pharmaceuticals (e.g., kinase inhibitors, antidepressants) and organic optoelectronics (e.g., TADF materials), understanding their precise reactivity profiles is critical. This guide provides an objective, data-driven comparison between a symmetrical, electronically neutral sulfide—diphenyl sulfide —and a highly polarized, "push-pull" unsymmetrical sulfide—1-tert-butyl-4-[(4-nitrophenyl)sulfanyl]benzene .

By deconstructing the causality behind their electronic properties, we will evaluate their performance across three key chemical transformations: sulfur oxidation, electrophilic aromatic substitution (EAS), and nucleophilic aromatic substitution (SNAr).

Electronic Topography and Mechanistic Causality

The fundamental divergence in reactivity between these two molecules stems from their electronic distribution.

• Diphenyl Sulfide: Features a central sulfur atom whose lone pairs are symmetrically delocalized into two neutral phenyl rings. The sulfur center retains a high degree of nucleophilicity.

• 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene: Operates as an intramolecular charge-transfer (ICT) system. The tert-butyl group acts as an electron-donating group (EDG, +I effect), enriching its host ring. Conversely, the nitro group acts as a powerful electron-withdrawing group (EWG, -I, -M effects). This intense "pull" severely depletes the electron density on the bridging sulfur atom, lowering its Highest Occupied Molecular Orbital (HOMO) energy and drastically altering its chemical behavior .

Electronic distribution comparison between symmetrical and push-pull diaryl sulfides.

Oxidation Reactivity at the Sulfur Center

Causality & Performance

The oxidation of a sulfide to a sulfoxide or sulfone is an electrophilic process requiring the sulfur atom to transfer its electrons to an oxidant (or an anode). Because the nitro group in 1-tert-butyl-4-[(4-nitrophenyl)sulfanyl]benzene withdraws electron density from the sulfur, the activation barrier for oxidation is significantly elevated.

Recent studies on the demonstrate that diaryl sulfides bearing strong EWGs require modified, gentler currents over extended periods to prevent competitive side reactions, yet they still yield lower amounts of sulfoxide compared to their neutral counterparts.

Table 1: Quantitative Comparison of Electrochemical Oxidation

Substrate	Conditions (DMF/H₂O)	Reaction Time	Applied Current	Sulfoxide Yield
Diphenyl Sulfide	0.1 M n-Bu₄NBF₄, RT	10 hours	5.0 mA	~85%
Nitro-Diaryl Sulfide	0.1 M n-Bu₄NBF₄, RT	>10 hours	2.5 mA	35 - 43%

Experimental Protocol: Controlled Electrochemical Oxidation

This protocol utilizes an undivided electrochemical cell to ensure a self-validating, reagent-free oxidation.

• Preparation: In an undivided cell, dissolve 0.5 mmol of the target sulfide in 10 mL of N,N-dimethylformamide (DMF). Add 0.1 M of n-Bu₄NBF₄ as the supporting electrolyte and 10 equivalents of H₂O (oxygen source).

• Setup: Equip the cell with a graphite plate anode and a platinum plate cathode.

• Electrolysis: Apply a constant current. Use 5.0 mA for diphenyl sulfide. For the nitro-substituted sulfide, reduce the current to 2.5 mA to mitigate over-oxidation and ring degradation. Run for 10 hours at room temperature.

• Validation: Monitor the disappearance of the starting material via TLC (Hexanes/EtOAc 8:2). Post-reaction, perform HPLC quantification against a known internal standard (e.g., biphenyl) to ensure accurate yield determination without isolation bias.

Workflow and kinetic outcomes for the electrochemical oxidation of diaryl sulfides.

Regioselectivity in Electrophilic Aromatic Substitution (EAS)

Causality & Performance

EAS targets the most electron-rich aromatic ring via an arenium ion intermediate.

• In diphenyl sulfide , the sulfur atom acts as an ortho/para director for both equally activated rings, leading to complex mixtures of mono- and di-substituted regioisomers.

• In 1-tert-butyl-4-[(4-nitrophenyl)sulfanyl]benzene , the nitro group severely deactivates its host ring. The tert-butyl group, combined with the sulfur atom, highly activates the other ring. Consequently, EAS is completely regioselective, occurring exclusively on the tert-butyl-substituted ring .

Experimental Protocol: Regioselective Bromination via NBS

• Preparation: Dissolve 1.0 mmol of the sulfide in 10 mL of anhydrous dichloromethane (DCM) under an N₂ atmosphere. Cool the flask to 0 °C using an ice bath.

• Reagent Addition: Slowly add 1.05 mmol of N-Bromosuccinimide (NBS) in small portions. NBS provides a controlled, low concentration of electrophilic bromine, preventing over-bromination.

• Reaction: Stir for 2 hours, allowing the mixture to gradually warm to room temperature.

• Validation: Quench with saturated aqueous Na₂S₂O₃ and extract with DCM. Analyze the crude mixture via GC-MS and ¹H-NMR. For the push-pull sulfide, the presence of a single product mass peak and the specific disappearance of protons on the tert-butyl ring confirm strict regiocontrol.

Susceptibility to Nucleophilic Aromatic Substitution (SNAr)

Causality & Performance

SNAr requires a highly electron-deficient ring to stabilize the anionic Meisenheimer intermediate. Diphenyl sulfide lacks an EWG and is completely inert to SNAr under standard conditions.

Conversely, 1-tert-butyl-4-[(4-nitrophenyl)sulfanyl]benzene features a para-nitro group that strongly activates the adjacent carbon. Under harsh nucleophilic conditions, the Ar–S bond can be cleaved, with the thiolate acting as an effective leaving group.

Experimental Protocol: Base-Mediated SNAr Cleavage

• Preparation: Dissolve 1.0 mmol of 1-tert-butyl-4-[(4-nitrophenyl)sulfanyl]benzene in 5 mL of anhydrous DMF.

• Nucleophilic Attack: Add 2.0 mmol of a strong nucleophile (e.g., sodium methoxide or a secondary amine).

• Thermal Activation: Heat the reaction mixture to 80 °C for 4 hours.

• Validation: Acidify the mixture and extract with ethyl acetate. GC-MS analysis will reveal the cleavage products: 4-tert-butylbenzenethiol (or its oxidized disulfide dimer) and the corresponding p-nitro-substituted nucleophile adduct, validating the SNAr pathway.

Summary: Comprehensive Reactivity Profile

Table 2: Reactivity Matrix

Property	Diphenyl Sulfide	1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene
Sulfur Nucleophilicity	High	Low (Depleted by ICT)
Oxidation Rate (to Sulfoxide)	Fast / High Yield	Slow / Low Yield
EAS Regioselectivity	Poor (Mixed o/p on both rings)	Excellent (Exclusively on t-Bu ring)
SNAr Susceptibility	Inert	Reactive at the Nitro-bearing ring

References

• Oxidation State-Dependent Electronic Properties of Sulfur-Containing Thermally Activated Delayed Fluorescence Molecules. The Journal of Physical Chemistry A, ACS Publications.[Link]

• Transition-Metal-Free Difunctionalization of Sulfur Nucleophiles. Angewandte Chemie, Wiley.[Link]

• Sulfoxide and Sulfone Synthesis via Electrochemical Oxidation of Sulfides. The Journal of Organic Chemistry, ACS Publications.[Link]

Safety & Regulatory Compliance

Personal protective equipment for handling 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene

Handling novel or highly specific research chemicals like 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene requires a rigorous, causality-driven approach to laboratory safety. As a diaryl sulfide derivative containing both a nitroaromatic moiety and a thioether linkage, this compound presents specific toxicological and reactive hazards.

This guide provides drug development professionals and synthetic chemists with an authoritative, step-by-step operational protocol for handling this compound, ensuring scientific integrity, personnel safety, and regulatory compliance.

Hazard Assessment & Mechanistic Causality

To design an effective safety protocol, we must first understand the causality behind the chemical's hazards. The risk profile of 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene is dictated by its two primary functional groups:

• The Nitroaromatic Group: Nitro compounds are notorious for their ability to penetrate the dermis, acting as skin sensitizers and potential systemic toxins. Upon thermal decomposition, the nitro group readily degrades into highly toxic nitrogen oxides (NOx)[1].

• The Thioether (Sulfide) Linkage: Thioethers are susceptible to rapid oxidation. If exposed to strong oxidizing agents (e.g., peroxides, nitric acid), the sulfide can oxidize to a sulfoxide or sulfone. This reaction is highly exothermic and poses a runaway reaction risk[2]. Furthermore, thermal degradation of the thioether linkage releases irritating sulfur oxides (SOx) and potentially hydrogen sulfide (H2S)[3].

Understanding these mechanisms dictates our operational boundaries: prevent dermal contact, avoid aerosolization, and strictly isolate the compound from thermal stress and strong oxidizers.

Fig 1: Mechanistic hazard pathway of nitroaromatic thioethers under stress.

Mandatory Personal Protective Equipment (PPE)

The selection of PPE is a self-validating system: each layer must compensate for the potential failure of the outer layer. Because nitroaromatics can absorb through the skin and thioethers can cause sensitization, standard laboratory attire is insufficient.

Table 1: Quantitative PPE Specifications & Chemical Compatibility

PPE Category	Specification / Material	Breakthrough Time	Causality / Rationale
Hand Protection (Solid)	Double-layered Nitrile (0.11 mm min.)	> 480 mins (Pure solid)	Nitrile provides excellent resistance to solid nitroaromatics[4]. Double-gloving ensures a sterile inner layer if the outer glove is contaminated.
Hand Protection (Solution)	Neoprene or Butyl Rubber over-glove	Solvent-dependent	If the compound is dissolved in DCM or THF, nitrile will fail rapidly. Neoprene or Butyl rubber is required for solvent compatibility[5].
Eye Protection	ANSI Z87.1 Chemical Splash Goggles	N/A	Prevents ocular absorption of aerosolized micro-particles during weighing.
Body Protection	Flame-resistant (FR) Lab Coat, closed	N/A	Protects against localized exothermic reactions if accidental oxidation occurs.
Respiratory	N95/P100 Particulate Respirator	N/A	Only required if handling outside a fume hood. Prevents inhalation of statically charged powder.

Step-by-Step Operational Workflow

Do not treat this compound as a benign organic salt. The following methodology ensures a closed-loop safety system during standard synthetic or analytical operations.

Phase A: Pre-Operation Setup

• Fume Hood Validation: Verify the fume hood face velocity is between 80–100 feet per minute (fpm). Why? This specific velocity is strong enough to capture aerosolized thioether dust but gentle enough to prevent the powder from blowing off the balance.

• Static Elimination: Wipe the analytical balance and surrounding hood area with a damp, lint-free cloth. Why? Nitroaromatic powders frequently hold static charges. A dry environment causes the powder to "jump" from the spatula, creating an inhalation hazard.

Phase B: Weighing and Transfer

• Tare an Anti-Static Weigh Boat: Place a grounded, anti-static weigh boat on the balance.

• Dispense: Using a stainless-steel spatula, carefully transfer the 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene.

• Closed-System Transfer: Immediately transfer the weighed solid into a reaction vessel and seal it with a septum before removing it from the fume hood. Why? This guarantees that any subsequent transport across the laboratory does not expose personnel to spills or odors.

Phase C: Quenching and Decontamination

• Surface Wipe: Wipe down the balance and fume hood deck with a solvent compatible with the compound (e.g., isopropanol or ethanol), followed immediately by a soap-and-water wash.

• Glove Disposal: Remove the outer layer of nitrile gloves inside the fume hood, inverting them to trap any residual chemical dust. Dispose of them in a sealed hazardous waste bag.

Fig 2: Closed-loop operational workflow for handling hazardous solid thioethers.

Emergency Response & Waste Disposal Plan

A trusted safety protocol must account for operational failures. All chemical waste must be disposed of in accordance with "Prudent Practices in the Laboratory"[6].

Spill Management:

• Solid Spill: Do not sweep dry. Dry sweeping aerosolizes the nitroaromatic dust. Instead, cover the spill with absorbent pads dampened with isopropanol. Carefully scoop the pads into a hazardous waste container[7].

• Skin Contact: Immediately flush the affected area with copious amounts of water and non-abrasive soap for at least 15 minutes. Do not use organic solvents on the skin, as this will accelerate the dermal absorption of the nitroaromatic compound[3].

Waste Disposal:

• Segregation (Critical): Do NOT combine waste containing 1-tert-Butyl-4-[(4-nitrophenyl)sulfanyl]benzene with nitric acid, peroxides, or other strong oxidizers. This will initiate a delayed exothermic oxidation of the thioether[8].

• Destruction: Route all contaminated solids and solvent washings to a dedicated "Halogenated/Sulfur-Containing Organic Waste" carboy. This waste must be slated for high-temperature commercial incineration, which is the only approved method to safely break down the compound without releasing toxic NOx and SOx into the atmosphere[3].

References

• Fisher Scientific. (2024). SAFETY DATA SHEET: 4-Nitrophenyl phenyl sulfide. Retrieved from [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press. Retrieved from [Link]

• Organic Syntheses. (2014). Working with Hazardous Chemicals. Organic Syntheses, Inc. Retrieved from [Link]

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